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Compound of Interest

Compound Name: CGP 25454A

Cat. No.: B15619985 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for CGP 25454A was publicly available at the

time of this writing. The following information is based on general best practices for the

handling and disposal of neuroactive research chemicals and related compounds. Researchers

must consult their institution's Environmental Health and Safety (EHS) department for specific

disposal protocols and comply with all local, state, and federal regulations.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the proper disposal of the GABA-B receptor antagonist,

CGP 25454A, and similar laboratory chemicals. Adherence to these procedures is critical for

ensuring laboratory safety and minimizing environmental impact.

I. Chemical and Physical Properties
A summary of the available quantitative data for a closely related compound, Cgp-75254A, is

presented below. This information is crucial for a preliminary assessment, but it is imperative to

verify these details with the supplier-provided documentation.
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Property Value Source

Molecular Weight 438.4 g/mol PubChem

Chemical Formula C22H27N2NaO6 PubChem

IUPAC Name

sodium 2-[2-[(2-ethoxy-2-

oxoethyl)-[(2-

hydroxyphenyl)methyl]amino]et

hyl-[(2-

hydroxyphenyl)methyl]amino]a

cetate

PubChem

InChI Key
GEDCAPDTGTYAND-

UHFFFAOYSA-M
PubChem

Canonical SMILES

CCOC(=O)CN(CCN(CC1=CC

=CC=C1O)CC(=O)

[O-])CC2=CC=CC=C2O.[Na+]

PubChem

II. Personal Protective Equipment (PPE) and
Handling
Before handling CGP 25454A, it is essential to be equipped with the appropriate personal

protective equipment to prevent exposure.

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat is required.

Respiratory Protection: If working with a powder form outside of a fume hood, a respirator

may be necessary to avoid inhalation.

All handling of this and similar research chemicals should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[1][2]
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III. Step-by-Step Disposal Procedures
The proper disposal of CGP 25454A, like many research chemicals, follows a systematic

process of identification, segregation, and collection by authorized personnel.

Waste Identification and Classification:

Determine if the waste is hazardous. Since a specific SDS is unavailable, it is prudent to

treat CGP 25454A as a hazardous chemical waste.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Waste Segregation and Collection:

Collect waste CGP 25454A, including any contaminated materials (e.g., pipette tips,

gloves), in a designated, leak-proof, and chemically compatible container.[3][4]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("CGP 25454A"), concentration, and the date of accumulation.[5]

Store the waste container in a designated, secure area away from incompatible materials.

[3]

Request for Waste Pickup:

Once the waste container is full or ready for disposal, follow your institution's procedures

to request a pickup from the EHS department or a licensed hazardous waste disposal

service.[3][5]

Empty Container Disposal:

Thoroughly rinse empty containers that held CGP 25454A with a suitable solvent.

The first rinseate must be collected and disposed of as hazardous waste.[3]

After thorough rinsing, deface or remove the original label and dispose of the container

according to your institution's guidelines for non-hazardous laboratory glass or plastic.[6]
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Important Considerations:

Never dispose of CGP 25454A or similar research chemicals down the drain or in the regular

trash.[7][8]

For spills, alert others in the area and, if safe to do so, use an appropriate spill kit to contain

and absorb the material. Dispose of all contaminated materials as hazardous waste.[1]

IV. Disposal Decision Workflow
The following diagram illustrates a general workflow for making decisions regarding the

disposal of a research chemical like CGP 25454A.
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Caption: A workflow for the proper disposal of research chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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